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Compound of Interest

Compound Name: 3-lodopentane

Cat. No.: B157830

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling precautions for 3-
iodopentane (CAS No. 1809-05-8). The information herein is intended to equip laboratory
personnel with the knowledge necessary to handle this chemical safely, minimizing risks to
both individuals and the environment.

Chemical and Physical Properties

A thorough understanding of a chemical's properties is foundational to its safe handling. The
following tables summarize the key physical and chemical data for 3-iodopentane.

Table 1: Physical Properties of 3-lodopentane
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Property Value Source(s)
Molecular Formula C5H11l [1112]
Molecular Weight 198.05 g/mol [1][2]
Appearance Light yellow to yellow liquid [3]

Boiling Point 145 - 154.22 °C [2][3]
Melting Point -85.6 °C (estimate) [3]

Density 1.5047 - 1.5128 g/cm3 @ 20°C  [2][3]
Refractive Index 1.4952 [3]

Flash Point 43 °C/109.4 °F [4]

Table 2: Chemical Safety and Hazard Properties of 3-lodopentane

Property Value Source(s)
CAS Number 1809-05-8 [11[2]

EC Number 217-313-5 [2]

Primary Hazards Flammable, Irritant [1]
InChikey VRQDQJYBWZERBW- (5]

UHFFFAOYSA-N

Canonical SMILES Cccc(col [5]

Hazard Identification and GHS Classification

3-lodopentane is classified as a hazardous substance under the Globally Harmonized System
of Classification and Labelling of Chemicals (GHS). It is crucial to be aware of these hazards
before handling the substance.

GHS Pictograms:

laalt text
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Signal Word:Warning[1]

Table 3: GHS Hazard and Precautionary Statements for 3-lodopentane
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Code

Statement

Source(s)

Hazard Statements

H226 Flammable liquid and vapor [1][2]
H315 Causes skin irritation [1]
H319 Causes serious eye irritation [1]
H335 May cause respiratory irritation  [1]

Precautionary Statements

Keep away from heat, hot

surfaces, sparks, open flames

P210 o [6]
and other ignition sources. No
smoking.

P233 Keep container tightly closed.
Ground/bond container and

P240 o _
receiving equipment.

Use explosion-proof

P241 electrical/ventilating/lighting
equipment.

pP242 Use only non-sparking tools.

Take precautionary measures

pP243 , o
against static discharge.
Avoid breathing

P261 dust/fume/gas/mist/vapors/spr [6]
ay.

Wash skin thoroughly after

P264 )
handling.

Use only outdoors or in a well-

pP271 _
ventilated area.

P280 Wear protective [7]

gloves/protective clothing/eye
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protection/face protection.

IF ON SKIN: Wash with plenty
P302+P352 [8]
of water.

IF ON SKIN (or hair): Take off
immediately all contaminated

P303+P361+P353 _ _ o [4]
clothing. Rinse skin with

water/shower.

IF INHALED: Remove person
P304+P340 to fresh air and keep [8]

comfortable for breathing.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if [6]

present and easy to do.

Continue rinsing.

Call a POISON
pP312 CENTER/doctor if you feel [9]

unwell.

If skin irritation occurs: Get
P332+P313 ) ) ) [9]
medical advice/attention.

If eye irritation persists: Get
P337+P313 , _ , [9]
medical advice/attention.

Take off contaminated clothing
P362 [©]
and wash before reuse.

In case of fire: Use dry sand,
P370+P378 dry chemical or alcohol-

resistant foam to extinguish.

Store in a well-ventilated
P403+P233 place. Keep container tightly [8]

closed.
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Store in a well-ventilated

P403+P235
place. Keep cool.

P405 Store locked up. [8]
Dispose of contents/container

P501 to an approved waste disposal

plant.

Experimental Protocols: Safe Handling Procedures

Adherence to strict experimental protocols is essential for the safe handling of 3-iodopentane.
The following sections detail the necessary precautions.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble must be worn at all times when handling 3-iodopentane.[10]

o Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to
protect against splashes.[10]

o Skin Protection: A flame-retardant lab coat, along with chemical-resistant gloves (e.g., nitrile
rubber), should be worn.[11] Contaminated clothing should be removed and washed before
reuse.[12]

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[10] If exposure limits are exceeded, a NIOSH-approved respirator is
necessary.[4]

Engineering Controls

e Ventilation: Use adequate general or local exhaust ventilation to keep airborne
concentrations below exposure limits.[12]

o Safety Equipment: An eyewash station and a safety shower must be readily accessible in the
immediate work area.[12] All equipment used should be explosion-proof.[4]

Handling and Storage
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Handling: Avoid contact with skin, eyes, and clothing.[12] Do not breathe vapors or mists.[6]
Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[4]
Keep containers tightly closed when not in use.

Storage: Store in a cool, dry, and well-ventilated area away from heat, sparks, and open
flames. Keep away from strong oxidizing agents.[4] The storage area should be a designated
flammables area.[12]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is critical.

First Aid Measures

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[12][13]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[12][13] If irritation persists, seek medical
attention.[14]

Inhalation: Remove from exposure and move to fresh air immediately. If breathing is difficult,
give oxygen. If not breathing, give artificial respiration. Seek medical attention.[12][14]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and drink plenty of water. Seek immediate medical attention.[12][14]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[6]

o Specific Hazards: Flammable liquid and vapor. Vapors may form explosive mixtures with air
and can travel to a source of ignition and flash back.[4] Containers may explode when
heated.[4] Hazardous decomposition products include carbon monoxide, carbon dioxide, and
hydrogen iodide.[4]
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» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.
Ensure adequate ventilation. Wear appropriate personal protective equipment.[4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[6]

o Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or
earth) and place it in a suitable, closed container for disposal.[12]

Disposal Considerations

o Waste Disposal: Disposal of 3-iodopentane and its containers must be in accordance with
local, regional, and national regulations.[15] It should be treated as hazardous waste.[15]

o Container Disposal: Empty containers retain product residue and can be dangerous.[12] Do
not reuse empty containers. They should be disposed of by a licensed hazardous waste
disposal company.[15]

Logical Workflow for Handling 3-lodopentane

The following diagram illustrates a logical workflow for the safe handling of 3-iodopentane
from acquisition to disposal.
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Safe Handling Workflow for 3-lodopentane
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Caption: Logical workflow for the safe handling of 3-iodopentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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